Cas no 887974-27-8 ((5-(o-Tolyl)pyridin-3-yl)methanol)

• Product Name: (5-(o-Tolyl)pyridin-3-yl)methanol
• CAS No: 887974-27-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1034632
• PubChem ID: 24729879
• Update Time: 2025-10-20

(5-(o-Tolyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(o-Tolyl)pyridin-3-yl)methanol
• (5-O-TOLYLPYRIDIN-3-YL)METHANOL
• AKOS016014520
• DTXSID80647013
• 887974-27-8
• J-501609
• [5-(2-methylphenyl)pyridin-3-yl]methanol
• [5-(o-tolyl)-3-pyridyl]methanol

• Inchi： 1S/C13H13NO/c1-10-4-2-3-5-13(10)12-6-11(9-15)7-14-8-12/h2-8,15H,9H2,1H3
• InChI Key： OSBFUNHGMDQAAC-UHFFFAOYSA-N
• SMILES： OCC1=CN=CC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.54930

Additional information on (5-(o-Tolyl)pyridin-3-yl)methanol

Comprehensive Overview of (5-(o-Tolyl)pyridin-3-yl)methanol (CAS No. 887974-27-8): Properties, Applications, and Industry Insights

(5-(o-Tolyl)pyridin-3-yl)methanol (CAS No. 887974-27-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a pyridine core substituted with a o-tolyl group and a hydroxymethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₃NO, and molecular weight of 199.25 g/mol make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine.

The synthesis of (5-(o-Tolyl)pyridin-3-yl)methanol typically involves multi-step reactions, including cross-coupling and reduction processes, which are optimized for high yield and purity. Recent advancements in green chemistry have prompted investigations into catalytic methods to minimize environmental impact, a topic highly searched in academic and industrial forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with stringent regulatory standards like ICH guidelines.

In the context of AI-driven drug discovery, 887974-27-8 has been flagged in computational databases for its favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with growing user queries about machine learning in chemistry and in silico screening. Its logP value (a measure of lipophilicity) and hydrogen bonding capacity make it a candidate for optimizing drug-like molecules, a frequent discussion point in medicinal chemistry webinars.

Beyond pharmaceuticals, (5-(o-Tolyl)pyridin-3-yl)methanol finds niche applications in material science, particularly in designing organic semiconductors and ligands for catalysis. Its aromatic system and polar functional group enable tunable electronic properties, relevant to OLED technology—a trending topic in renewable energy circles. Suppliers often highlight its stability under ambient conditions, addressing common concerns about compound storage and shelf life in online Q&A platforms.

From a commercial perspective, the demand for CAS 887974-27-8 is driven by its role in patented synthetic routes, as evidenced by its inclusion in recent IP filings. Industry reports suggest a steady CAGR (Compound Annual Growth Rate) for similar heterocyclic compounds, reflecting broader market trends toward custom synthesis and contract research. Quality certifications like GMP and ISO are critical for vendors, as emphasized in B2B procurement searches.

In summary, (5-(o-Tolyl)pyridin-3-yl)methanol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from biopharmaceuticals to advanced materials—coupled with rigorous analytical validation, position it as a compound of enduring relevance. As research continues to explore its derivatives, this molecule remains a focal point for scientists addressing challenges in sustainable synthesis and therapeutic development.